Cas no 65720-07-2 (2-(pyrrolidin-1-yl)ethyl [2-(heptyloxy)phenyl]carbamate hydrochloride (1:1))

• Product name: 2-(pyrrolidin-1-yl)ethyl [2-(heptyloxy)phenyl]carbamate hydrochloride (1:1)
• CAS No: 65720-07-2
• MF: C₂₀H₃₃ClN₂O₃
• MW: 384.940624952316
• CID: 1700214
• PubChem ID: 171683

2-(pyrrolidin-1-yl)ethyl [2-(heptyloxy)phenyl]carbamate hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-1-yl)ethyl [2-(heptyloxy)phenyl]carbamate hydrochloride (1:1)
• 2-pyrrolidin-1-ylethyl N-(2-heptoxyphenyl)carbamate,hydrochloride
• o-(Heptyloxy)carbanilic acid 2-(1-pyrrolidinyl)ethyl ester hydrochloride
• Carbanilic acid, o-(heptyloxy)-, 2-(1-pyrrolidinyl)ethyl ester, hydrochloride
• 65720-07-2
• DTXSID90215929
• 1-Pyrrolidineethanol, o-heptyloxycarbanilate, hydrochloride
• Carbamic acid, (2-(heptyloxy)phenyl)-, 2-(1-pyrrolidinyl)ethyl ester, monohydrochloride

• Inchi： InChI=1S/C20H32N2O3.ClH/c1-2-3-4-5-10-16-24-19-12-7-6-11-18(19)21-20(23)25-17-15-22-13-8-9-14-22;/h6-7,11-12H,2-5,8-10,13-17H2,1H3,(H,21,23);1H
• InChI Key： BUZNACYIXLERRU-UHFFFAOYSA-N
• SMILES： CCCCCCCOC1=CC=CC=C1NC(=O)OCCN2CCCC2.Cl

Computed Properties

• Exact Mass: 384.21819
• Monoisotopic Mass: 384.2179706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.8